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Compound of Interest

Compound Name: 2-Amino-3-methyiphenol

Cat. No.: B031084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological and safety profile
of 2-Amino-3-methylphenol (CAS No. 2835-97-4). Due to the limited availability of specific
toxicological data for 2-Amino-3-methylphenol, this report incorporates data from structurally
related aminophenol isomers to provide a comparative safety assessment. This approach is
intended to offer a conservative and informative perspective for researchers and professionals
in drug development and chemical safety. All quantitative data is presented in structured tables,
and detailed experimental protocols for key toxicological assays are provided.

Chemical and Physical Properties

2-Amino-3-methylphenol, also known as 2-Amino-m-cresol, is an aromatic organic
compound. Its basic chemical information is summarized below.

Property Value

CAS Number 2835-97-4

Molecular Formula C7HsNO

Molecular Weight 123.15 g/mol

Synonyms 2-Amino-m-cresol, 2-Hydroxy-6-methylaniline
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Toxicological Data Summary

Quantitative toxicological data for 2-Amino-3-methylphenol is scarce in publicly available
literature. Therefore, the following tables include data from closely related aminophenol
isomers to provide a basis for risk assessment. It is crucial to note that these are analogous
data and should be interpreted with caution.

, Toxici

Compound Test Species Route LDso Reference
p-Aminophenol Rat Oral 317 mg/kg [1]
) 812-1000 mg/kg
m-Aminophenol Rat Oral 2]
bw
o-Aminophenol Rat Oral - SCCS/1291/10
Skin and Eye lrritation
Compound Test Species Test Result Reference
2-Amino-3- ) o Causes skin
- Skin Irritation L
methylphenol irritation (H315)
] Causes serious
2-Amino-3- o o
- Eye Irritation eye irritation
methylphenol
(H319)
_ _ o Non-irritating at
m-Aminophenol Rabbit Skin Irritation [3]
2%
) ) o Non-irritating at
m-Aminophenol Rabbit Eye Irritation [3]
2%
] ] o Irritant above
p-Aminophenol - Skin Irritation [4]
2.5%
2-Amino-3- ) o o
] Rabbit Eye Irritation Slight irritant [5]
nitrophenol
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Compound Test Result Reference

) o Classified as
o-Aminophenol Mutagenicity SCCS/1291/10
Mutagen, Category 3

2-Amino-3-nitrophenol  In vivo genotoxicity Negative [5]

) ] In vitro (bacterial and ) o
2-Amino-3-nitrophenol ) Mutagenic activity [5]
mammalian cells)

Experimental Protocols

The following sections detail standardized protocols for key toxicological studies, based on
OECD guidelines. These methodologies are fundamental for assessing the safety of chemical
substances like 2-Amino-3-methylphenol.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to assess the acute toxic effects of a substance following oral
administration.

Principle: A stepwise procedure is used where the substance is administered to animals at one
of the defined dose levels. The outcome of the initial animal determines the dosing of
subsequent animals.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.[6]

Housing: Animals are housed individually.[7]

Dosing: The test substance is administered in a single dose by gavage. The volume
administered is based on the animal's fasted body weight.
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o Dose Levels: The study typically starts with a dose of 200 mg/kg. Depending on the
outcome, subsequent animals may be dosed at 50, 200, 1000, or 2000 mg/kg.[8]

e Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.[8][9] Observations are made frequently on the day of dosing and daily
thereafter.

o Necropsy: All animals are subjected to a gross necropsy at the end of the study.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-3-methylphenol: A Technical Guide to its
Toxicological and Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031084+#toxicology-and-safety-profile-of-2-amino-3-
methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

